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Compound of Interest

Compound Name: Lilial

Cat. No.: B1675391 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Lilial, also known as Butylphenyl Methylpropional (p-BMHCA). The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling and environmental compliance. Lilial is classified as a

substance with reproductive toxicity and is recognized as an environmental hazard,

necessitating stringent disposal protocols.[1][2][3][4][5]

I. Understanding the Hazards
Lilial is harmful if swallowed, causes skin irritation, and may provoke an allergic skin reaction.

It is suspected of damaging fertility or the unborn child. Furthermore, it is toxic to aquatic life

with long-lasting effects. Due to these hazards, Lilial is banned for use in cosmetic products in

the European Union and other regions.

II. Quantitative Data Summary
The following table summarizes key quantitative data for Lilial, extracted from safety data

sheets. This information is critical for risk assessment and proper handling.
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Property Value Reference

UN Number UN3082

UN Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S. (p-t-Butyl-

alpha-methylhydrocinnamic

aldehyde)

Transport Hazard Class 9

Packing Group III

Acute Oral Toxicity (LD50) 1390 mg/kg (Rat)

Acute Dermal Toxicity (LD50) > 2000 mg/kg (Rat)

Flash Point >105 °C (closed cup)

Water Solubility 33 mg/L at 20°C

III. Procedural Protocol for Disposal
This protocol outlines the step-by-step process for the safe disposal of Lilial from a laboratory

setting.

A. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., neoprene).

Eye/Face Protection: Use chemical safety goggles.

Body Protection: A lab coat is recommended. For larger spills, liquid-impermeable coveralls

may be necessary.

B. Waste Collection and Storage:

Segregation: Do not mix Lilial waste with other chemical waste streams unless compatibility

has been confirmed.
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Containerization: Collect Lilial waste in a dedicated, clearly labeled, and sealed container.

The container must be in good condition and compatible with the chemical.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the name

"Lilial" or "Butylphenyl Methylpropional." The label should also indicate the associated

hazards (e.g., "Toxic," "Environmentally Hazardous").

Storage: Store the waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials such as strong acids, bases, and

oxidizing agents. Keep the container tightly closed and cool.

C. Spill Management:

Immediate Action: In case of a spill, evacuate non-essential personnel from the area.

Remove all sources of ignition.

Containment: For small spills, contain the liquid using inert absorbent materials such as

sand, vermiculite, or diatomaceous earth.

Cleanup: Carefully collect the absorbed material and place it into the designated hazardous

waste container.

Decontamination: Clean the spill area thoroughly with soap and water.

Reporting: Report the spill to the appropriate environmental health and safety officer.

D. Final Disposal:

Regulatory Compliance: All disposal must be conducted in accordance with local, state, and

federal regulations. Do not dispose of Lilial down the drain or in the general trash.

Professional Disposal Service: Arrange for the collection and disposal of the Lilial waste by

a licensed hazardous waste disposal company. These companies can ensure the material is

transported and treated at a permitted facility.

Documentation: Maintain records of all hazardous waste disposal activities, including

manifests and certificates of disposal.
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IV. Logical Workflow for Lilial Disposal
The following diagram illustrates the decision-making process for the proper disposal of Lilial.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Lilial waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1675391?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675391?utm_src=pdf-body
https://www.benchchem.com/product/b1675391?utm_src=pdf-custom-synthesis
https://shop.perfumersapprentice.com/msds/6145.pdf
https://www.prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_I7H6DBBWVH_621&idi=EN&GHS=GHS
https://greeninc.ph/ecowaste-coalition-flags-35-perfume-products-containing-banned-reprotoxic-chemical/
https://en.wikipedia.org/wiki/Lilial
https://www.ewg.org/news-insights/news-release/2022/03/lilial-and-fertility-eu-bans-toxic-fragrance-ingredient-personal
https://www.benchchem.com/product/b1675391#lilial-proper-disposal-procedures
https://www.benchchem.com/product/b1675391#lilial-proper-disposal-procedures
https://www.benchchem.com/product/b1675391#lilial-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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